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For Researchers, Scientists, and Drug Development Professionals

Glycidyl azide polymer (GAP) is an energetic polymer with a polyether backbone and pendant

azidomethyl groups. Its high heat of formation, thermal stability, and low sensitivity make it a

material of significant interest in the fields of energetic materials and advanced propellants.[1]

[2] This technical guide provides an in-depth overview of the primary synthesis methodologies

for GAP, complete with experimental protocols, quantitative data, and process visualizations.

Core Synthesis Strategies
The production of glycidyl azide polymer is predominantly achieved through two distinct

synthetic routes: a conventional two-step process and a more recent direct synthesis approach.

Two-Step Synthesis: This traditional method first involves the cationic ring-opening

polymerization of epichlorohydrin (ECH) to produce a polyepichlorohydrin (PECH)

prepolymer.[1][3] This prepolymer is subsequently functionalized with azide groups through a

nucleophilic substitution reaction, typically using sodium azide.[1][3]

Direct Synthesis: A more recent development is the direct anionic ring-opening

polymerization of the glycidyl azide monomer.[2][4] This method offers the potential for
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greater control over the polymer structure and can achieve 100% azide content.[2][5]

Quantitative Data Summary
The following tables summarize key quantitative data reported for the synthesis of glycidyl
azide polymer via different methods.

Table 1: Reaction Conditions and Yields for Two-Step GAP Synthesis

Precurs
or

Initiator/
Co-
catalyst

Catalyst Solvent
Temper
ature
(°C)

Time (h)
Yield
(%)

Referen
ce

Epichloro

hydrin

Ethanedi

ol,

Butanedi

ol,

Glycerol

BF3-

etherate
Bulk - - - [1]

Polyepic

hlorohydr

in

- -

Dimethylf

ormamid

e (DMF)

95 ~6 - [6]

Polyepic

hlorohydr

in

- -

Dimethylf

ormamid

e (DMF)

120 10 - [7]

Polyepic

hlorohydr

in

-

Dimethyl

sulfoxide

(DMSO)

- 90-120 - 87-96 [1][8]

Table 2: Physicochemical Properties of Glycidyl Azide Polymer
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Property Value
Method of
Determination

Reference

Molecular Weight
500 - 2000 g/mol (for

plasticizer and binder)
- [7]

Molecular Weight up to 100 kg/mol - [6]

Molecular Weight 1,000 - 20,000 g/mol - [2]

Molecular Weight 5013 g/mol - [9]

Glass Transition

Temperature (Tg)
-45 °C DSC [10]

Decomposition

Temperature (Td)
242 °C TGA [10]

Heat of Reaction

(Decomposition)
+957 kJ/kg - [1][2]

Density ~1.3 g/cm³ - [11]

Experimental Protocols
Protocol 1: Two-Step Synthesis of GAP via PECH
This protocol outlines the conventional two-step synthesis of GAP, which involves the initial

polymerization of epichlorohydrin followed by azidation.

Step 1: Cationic Ring-Opening Polymerization of Epichlorohydrin (ECH) to Polyepichlorohydrin

(PECH)

Materials: Epichlorohydrin (ECH), a diol or triol initiator (e.g., 1,4-butanediol, glycerol), and a

catalyst such as boron trifluoride etherate (BF3-etherate).[1]

Procedure:

In a reaction vessel, combine epichlorohydrin with the chosen polyol initiator.
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Slowly add the BF3-etherate catalyst to the mixture. The polymerization is typically carried

out in bulk (without a solvent).[1]

Maintain the reaction for a sufficient duration to achieve the desired molecular weight of

the PECH prepolymer.

The polymerization is quenched by the addition of a suitable reagent, such as methanol.[6]

The resulting PECH is isolated, for instance by filtration, and dried under vacuum.[6]

Step 2: Azidation of PECH to Glycidyl Azide Polymer (GAP)

Materials: Polyepichlorohydrin (PECH), sodium azide (NaN3), and a polar aprotic solvent

such as dimethylformamide (DMF) or dimethyl sulfoxide (DMSO).[1][6]

Procedure:

Dissolve the synthesized PECH in the chosen solvent within a three-necked flask

equipped with a mechanical stirrer and a reflux condenser.[7]

Heat the solution to the reaction temperature, typically between 95 °C and 120 °C.[6][7]

Gradually add sodium azide to the heated solution while stirring.[7]

Continue the reaction for several hours (e.g., 8-12 hours) to ensure complete azidation.[1]

After the reaction is complete, cool the mixture to room temperature.[1]

Purify the product by filtering out unreacted sodium azide and the sodium chloride

byproduct.[1]

Wash the filtered product multiple times with distilled water.[1]

The final GAP product is obtained after removing the solvent, for instance, by vacuum

evaporation.[12]
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Protocol 2: Direct Synthesis of GAP via Anionic Ring-
Opening Polymerization
This protocol describes a more direct route to GAP through the anionic ring-opening

polymerization of the glycidyl azide monomer.

Materials: Glycidyl azide monomer, an initiator (e.g., a quaternary ammonium halide such

as tetraoctylammonium bromide), and a mild Lewis acid (e.g., triethyl borane).[2][5]

Procedure:

In a suitable reaction medium, combine the glycidyl azide monomer, the initiator, and the

Lewis acid.[2]

The polymerization is conducted under controlled temperature conditions, for example, at

0 °C, to suppress side reactions.[4][5]

This direct polymerization method allows for the synthesis of poly(glycidyl azide) in a

controlled manner to obtain GAP with a specific molecular weight range (e.g., 1,000 to

20,000 g/mol ) and ensures 100% azide content.[2]

Visualizations
The following diagrams illustrate the key synthesis pathways and a general experimental

workflow for producing glycidyl azide polymer.
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Caption: GAP Synthesis Pathways.
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Caption: General Experimental Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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